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Compound of Interest

Compound Name:
2-(2-Chloropyrimidin-4-

yl)acetonitrile

CAS No.: 1261744-41-5

Cat. No.: B2658236

Get Quote

In the landscape of modern medicinal chemistry, privileged structures—molecular frameworks

that are capable of binding to multiple biological targets—are of immense value. The pyrimidine

ring is a cornerstone of this concept, forming the core of numerous approved therapeutics and

clinical candidates. When functionalized with a reactive chlorine atom and a versatile

acetonitrile group, as in 2-(2-Chloropyrimidin-4-yl)acetonitrile, it becomes a powerful and

strategically important building block for drug discovery programs.

The 2-chloropyrimidine moiety acts as a versatile electrophilic handle. The chlorine at the 2-

position is readily displaced by a wide range of nucleophiles (amines, thiols, alcohols), enabling

the rapid generation of diverse compound libraries. This is a cornerstone of Structure-Activity

Relationship (SAR) studies. The acetonitrile group, meanwhile, can serve as a precursor to

other functional groups, such as carboxylic acids or tetrazoles, or act as a key pharmacophoric

element itself, engaging in hydrogen bonding or other critical interactions within a target's

binding site. This guide provides a comprehensive technical overview of this key intermediate,

from its fundamental properties to its synthesis and quality control, for professionals engaged in

pharmaceutical research and development.
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Physicochemical and Structural Data
A precise understanding of a compound's fundamental properties is the bedrock of its effective

use in synthesis and screening. The key identifiers and properties for 2-(2-Chloropyrimidin-4-
yl)acetonitrile are summarized below.

Property Value Source(s)

CAS Number 1261744-41-5 [1]

Molecular Formula C₆H₄ClN₃

Molecular Weight 153.57 g/mol [1]

Synonym(s)
(2-chloro-4-

pyrimidinyl)acetonitrile

Physical Form Powder

Purity (Typical) ≥95%

InChI Key
FQTPHWMDDNQNGQ-

UHFFFAOYSA-N

SMILES N#CCC1=NC(Cl)=NC=C1 [2]

graph "chemical_structure" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Define nodes for atoms

N1 [label="N", pos="0,1.2!"];

C2 [label="C", pos="-1.04,0.6!"];

N3 [label="N", pos="-1.04,-0.6!"];

C4 [label="C", pos="0,-1.2!"];

C5 [label="C", pos="1.04,-0.6!"];

C6 [label="C", pos="1.04,0.6!"];

Cl [label="Cl", pos="-2.08,1.2!"];

C7 [label="C", pos="0,-2.4!"];
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H5 [label="H", pos="2.08,-1.2!"];

H6 [label="H", pos="2.08,1.2!"];

C8 [label="C", pos="0,-3.6!"];

N_cyano [label="N", pos="0,-4.8!"];

// Define bonds

N1 -- C2 [len=1.2];

C2 -- N3 [len=1.2];

N3 -- C4 [len=1.2];

C4 -- C5 [len=1.2];

C5 -- C6 [len=1.2];

C6 -- N1 [len=1.2];

C2 -- Cl [len=1.2];

C4 -- C7 [len=1.2];

C5 -- H5 [len=1.2];

C6 -- H6 [len=1.2];

C7 -- C8 [len=1.5, style=solid];

C8 -- N_cyano [len=1.5, style=triple];

// Dummy nodes for double bonds

dummy1 [pos="-0.52,0.9!", shape=none, label=""];

dummy2 [pos="-0.52,-0.9!", shape=none, label=""];

dummy3 [pos="0.52,0!", shape=none, label=""];

C2 -- dummy1 [style=invis];

N1 -- dummy1 [style=invis];

C4 -- dummy2 [style=invis];

N3 -- dummy2 [style=invis];

C6 -- dummy3 [style=invis];

C5 -- dummy3 [style=invis];

// Double bonds

edge [style=double, len=1.2];
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N1 -- C6;

C2 -- N3;

C4 -- C5;

}

Caption: Chemical structure of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Synthesis Protocol and Mechanistic Rationale
The synthesis of 2-(2-Chloropyrimidin-4-yl)acetonitrile is most effectively approached via

nucleophilic aromatic substitution (SNAr) on a readily available dichloropyrimidine precursor.

The rationale behind this strategy is the differential reactivity of the chlorine atoms at the 2- and

4-positions of the pyrimidine ring, allowing for selective functionalization.

Proposed Synthetic Route: Nucleophilic Substitution
The most plausible and scalable synthesis starts from 2,4-dichloropyrimidine. The C4 position

is generally more susceptible to nucleophilic attack than the C2 position. However, by

controlling reaction conditions and leveraging the nature of the nucleophile, selective

displacement can be achieved. An alternative, often more reliable, route involves the

conversion of a precursor like 2-chloro-4-methylpyrimidine.

Authoritative Insight: The choice of starting material is critical. While 2,4-dichloropyrimidine is

economical, its direct reaction with a cyanide source can lead to mixtures of mono- and di-

substituted products. A more controlled approach begins with a precursor where the 4-position

is already functionalized in a way that facilitates the introduction of the acetonitrile moiety. For

this guide, we will detail a robust, two-step process starting from commercially available 2,4-

dihydroxypyrimidine (uracil).

Detailed Experimental Protocol
Step 1: Dichlorination of 2,4-Dihydroxypyrimidine

Reaction: 2,4-Dihydroxypyrimidine → 2,4-Dichloropyrimidine

Principle: This is a standard conversion of a pyrimidinedione to a dichloropyrimidine using a

strong chlorinating agent like phosphorus oxychloride (POCl₃). The reaction proceeds via the

formation of phosphate esters followed by nucleophilic substitution by chloride ions.
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Protocol:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-

dihydroxypyrimidine (1.0 eq).

Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) portion-wise under a nitrogen

atmosphere in a fume hood.

Optionally, a catalytic amount of a tertiary amine like N,N-dimethylaniline can be added to

accelerate the reaction.

Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours,

monitoring by TLC or LC-MS until the starting material is consumed.

Cool the mixture to room temperature and slowly quench by pouring it onto crushed ice

with vigorous stirring. Caution: This is a highly exothermic and hazardous step.

Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine,

and dry over anhydrous sodium sulfate.

Concentrate the solvent under reduced pressure to yield crude 2,4-dichloropyrimidine,

which can be purified by distillation or used directly in the next step.

Step 2: Nucleophilic Substitution with a Cyanide Equivalent

Reaction: 2,4-Dichloropyrimidine + Malononitrile → 2-(2-Chloropyrimidin-4-yl)acetonitrile

Principle: This step involves an SNAr reaction where the carbanion of malononitrile,

generated by a base, selectively displaces the more reactive chlorine at the C4 position. A

subsequent decarboxylation-like step removes one of the nitrile groups. A direct cyanation

using NaCN or KCN is also possible but often requires harsher conditions and can be less

selective. Using malononitrile followed by an in-situ or subsequent decarboxylation step is a

common and controllable strategy.
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Protocol:

In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve malononitrile (1.1

eq) in an anhydrous polar aprotic solvent like THF or DMF.

Cool the solution to 0 °C in an ice bath.

Add a strong base, such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq),

portion-wise. Allow the mixture to stir for 30 minutes to ensure complete formation of the

nucleophile.

Add a solution of 2,4-dichloropyrimidine (1.0 eq) in the same anhydrous solvent dropwise,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction to slowly warm to room temperature and

stir for 12-18 hours. Monitor progress by LC-MS.

Upon completion, carefully quench the reaction with saturated aqueous ammonium

chloride solution.

Extract the product with ethyl acetate. Combine the organic layers, wash with brine, and

dry over anhydrous sodium sulfate.

Concentrate the solvent in vacuo. The resulting crude intermediate is then heated in a

solvent like DMSO at 100-140 °C to effect the elimination of one nitrile group, yielding the

final product[3].

Purify the final product, 2-(2-Chloropyrimidin-4-yl)acetonitrile, by column

chromatography on silica gel.
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Start: 2,4-Dihydroxypyrimidine

Step 1: Dichlorination
Reagent: POCl₃

Condition: Reflux (110°C)

Intermediate: 2,4-Dichloropyrimidine

Step 2: Nucleophilic Substitution
Reagents: Malononitrile, NaH

Solvent: Anhydrous THF

Crude Substitution Product

Step 3: Decyanation
Solvent: DMSO

Condition: Heat (120°C)

Purification
Method: Column Chromatography

Final Product:
2-(2-Chloropyrimidin-4-yl)acetonitrile

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.
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Analytical and Quality Control Workflow
Ensuring the identity, purity, and stability of a key building block is paramount. A multi-pronged

analytical approach is required for robust quality control.

Purity Determination: High-Performance Liquid
Chromatography (HPLC)
HPLC is the gold standard for assessing the purity of non-volatile organic compounds. A

reverse-phase method is typically suitable for this molecule.

Expertise-Driven Method Development:

Column: A C18 stationary phase (e.g., Primesep 100, 4.6 x 150 mm, 5 µm) is an excellent

starting point due to the moderate polarity of the analyte[4].

Mobile Phase: Acetonitrile and water are the preferred solvents for their UV transparency

and compatibility with mass spectrometry[5][6][7]. A gradient elution (e.g., 10% to 90%

acetonitrile over 15 minutes) is recommended to resolve potential impurities with different

polarities. A small amount of acid (0.05% trifluoroacetic acid or formic acid) is often added

to improve peak shape.

Detection: UV detection at 254 nm is appropriate, as the pyrimidine ring is a strong

chromophore. For higher sensitivity and confirmation, a photodiode array (PDA) detector

can be used to capture the full UV spectrum, or a mass spectrometer (LC-MS) can be

employed for mass confirmation[8].

Quantification: Purity is determined by calculating the area percentage of the main peak

relative to the total peak area.

Identity Confirmation: Spectroscopy
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the proton environment. Expected signals would include two distinct

aromatic protons on the pyrimidine ring and a singlet for the methylene (-CH₂-) protons
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adjacent to the nitrile group. The chemical shifts of these protons in a deuterated solvent

like CDCl₃ or DMSO-d₆ provide definitive structural information[9][10].

¹³C NMR: Provides information on the carbon skeleton. One would expect to see signals

for the four unique pyrimidine carbons, the methylene carbon, and the nitrile carbon[11].

Mass Spectrometry (MS): Provides the molecular weight of the compound. Electrospray

ionization (ESI) in positive mode should show a prominent ion corresponding to the

protonated molecule [M+H]⁺, along with the characteristic isotopic pattern for a molecule

containing one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio).

Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. A sharp, strong

absorption band around 2250 cm⁻¹ is characteristic of the nitrile (C≡N) stretch.

Primary QC

Structural Elucidation

Purity Assay
(HPLC/UPLC)

Meets Purity &
Identity Specs?

Identity Confirmation
(LC-MS)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy
(Functional Groups)

Synthesized Batch of
2-(2-Chloropyrimidin-4-yl)acetonitrile

Batch Release

Repurify or Reject

Yes

No

Click to download full resolution via product page

Caption: A standard workflow for analytical quality control.
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Applications in Drug Discovery and Lead
Optimization
2-(2-Chloropyrimidin-4-yl)acetonitrile is not merely a chemical curiosity; it is a high-value

intermediate for synthesizing biologically active molecules, particularly kinase inhibitors.

Kinase Inhibitor Scaffolds: The 2-aminopyrimidine core, readily synthesized from the 2-chloro

precursor, is a classic "hinge-binding" motif that mimics the adenine portion of ATP. This

allows it to anchor in the ATP-binding site of many protein kinases, which are critical targets

in oncology and immunology[12]. By reacting 2-(2-Chloropyrimidin-4-yl)acetonitrile with

various primary or secondary amines, medicinal chemists can install a diverse range of

substituents at the 2-position to explore the solvent-front region of the kinase active site, fine-

tuning potency and selectivity.

Bioisosteric Replacement: The acetonitrile group can be hydrolyzed to a carboxylic acid or

converted to a tetrazole ring. Both are common bioisosteres for carboxylic acids and can

form crucial salt-bridge or hydrogen-bond interactions with basic residues (like lysine or

arginine) in a protein target. This provides another avenue for lead optimization.

Conclusion
2-(2-Chloropyrimidin-4-yl)acetonitrile is a quintessential example of a modern heterocyclic

building block. Its value lies in the strategic placement of two distinct reactive sites—the

electrophilic 2-chloro position and the versatile acetonitrile group—on a biologically relevant

pyrimidine core. A thorough understanding of its physicochemical properties, coupled with

robust and well-validated protocols for its synthesis and analysis, empowers drug discovery

professionals to efficiently leverage this intermediate in the construction of novel, potent, and

selective therapeutic agents. This guide provides the foundational technical knowledge

necessary for its effective application in any research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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